Cas no 16331-21-8 (Octacosane, 1-bromo-)

• Product Name: Octacosane, 1-bromo-
• CAS No: 16331-21-8
• MF: C₂₈H₅₇Br
• MW: 473.656188726425
• CID: 166040
• PubChem ID: 243695
• Update Time: 2025-04-19

Octacosane, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• Octacosane, 1-bromo-
• 1-Bromooctacosane
• 1-bromo-octacosane
• AC1L6C4P
• AC1Q27VX
• AR-1C2042
• CTK0H7753
• NSC53830
• DTXSID30288016
• NSC-53830
• SCHEMBL5575232
• 16331-21-8
• NSC 53830

• Inchi： 1S/C28H57Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29/h2-28H2,1H3
• InChI Key： DIGPMZDZIQAPIL-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 472.36461
• Monoisotopic Mass: 472.364364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 26
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.939
• Boiling Point: 455.5°Cat760mmHg
• Flash Point: 190.2°C
• Refractive Index: 1.465
• PSA: 0
• LogP: 11.54380